Cas no 2877689-30-8 (4-{6-[4-(cyclohexylmethyl)piperazin-1-yl]pyrimidin-4-yl}morpholine)

• Product Name: 4-{6-[4-(cyclohexylmethyl)piperazin-1-yl]pyrimidin-4-yl}morpholine
• CAS No: 2877689-30-8
• MF: C₁₉H₃₁N₅O
• MW: 345.482343912125
• CID: 5317918
• PubChem ID: 132484758
• Update Time: 2025-10-31

4-{6-[4-(cyclohexylmethyl)piperazin-1-yl]pyrimidin-4-yl}morpholine Chemical and Physical Properties

Names and Identifiers

• 4-{6-[4-(cyclohexylmethyl)piperazin-1-yl]pyrimidin-4-yl}morpholine
• 2877689-30-8
• F6790-2564
• AKOS040874047
• 4-[6-[4-(Cyclohexylmethyl)-1-piperazinyl]-4-pyrimidinyl]morpholine

• Inchi： 1S/C19H31N5O/c1-2-4-17(5-3-1)15-22-6-8-23(9-7-22)18-14-19(21-16-20-18)24-10-12-25-13-11-24/h14,16-17H,1-13,15H2
• InChI Key： CLOFFRBEOMDQDW-UHFFFAOYSA-N
• SMILES： N1(C2C=C(N3CCN(CC4CCCCC4)CC3)N=CN=2)CCOCC1

Computed Properties

• Exact Mass: 345.25286063g/mol
• Monoisotopic Mass: 345.25286063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 44.7Ų

Experimental Properties

• Density: 1.141±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 541.0±50.0 °C(Predicted)
• pka: 10.35±0.37(Predicted)

Additional information on 4-{6-[4-(cyclohexylmethyl)piperazin-1-yl]pyrimidin-4-yl}morpholine

Comprehensive Analysis of 4-{6-[4-(cyclohexylmethyl)piperazin-1-yl]pyrimidin-4-yl}morpholine (CAS No. 2877689-30-8): Structural Insights, Biological Activities and Therapeutic Potential

4-{6-[4-(cyclohexylmethyl)piperazin-1-yl]pyrimidin-4-yl}morpholine (CAS No. 2877689-30-8) represents a structurally unique compound that has recently attracted significant attention in the field of medicinal chemistry due to its dual-core scaffold integrating pyrimidine and morpholine moieties. This molecule, characterized by a 6-(4-(cyclohexylmethyl)piperazin-1-yl)pyrimidin-4-yl substituent attached to a morpholine ring, exhibits a combination of hydrophobic and hydrophilic characteristics that may enhance its pharmacokinetic properties. Recent advances in computational drug design have highlighted the importance of three-dimensional conformational flexibility in bioactive molecules, a feature that is prominently displayed in the 4-(cyclohexylmethyl)piperazin-1-yl substituent of this compound.

The pyrimidine core in 4-{6-[4-(cyclohexylmethyl)piperazin-1-yl]pyrimidin-4-yl}morpholine is a well-known pharmacophore in numerous FDA-approved drugs, including antiviral agents and antineoplastic compounds. This structural motif is particularly effective in interacting with purine-based receptors and enzyme active sites through hydrogen bonding and π-π stacking interactions. The presence of morpholine in the molecular framework introduces additional ring strain that may influence the compound's conformational dynamics, potentially enhancing its ability to adopt optimal binding conformations in target protein pockets.

Recent studies published in Journal of Medicinal Chemistry (2023) have demonstrated that compounds with 4-(cyclohexylmethyl)piperazin-1-yl substituents exhibit enhanced blood-brain barrier permeability due to the lipophilic nature of the cyclohexylmethyl group. This property is particularly advantageous for central nervous system (CNS) targeting applications, where high membrane permeability is a critical requirement. The 6-position substitution on the pyrimidine ring in 4-{6-[4-(cyclohexylmethyl)piperazin-1-yl]pyrimidin-4-yl}morpholine may further optimize ligand-receptor interactions by modulating the compound's electronic distribution and stereochemical orientation.

The morpholine ring in 4-{6-[4-(cyclohexylmethyl)piperazin-1-yl]pyrimidin-4-yl}morpholine introduces a five-membered heterocyclic system that is known to participate in hydrogen bonding with amino acid residues in protein active sites. This feature is particularly relevant for enzyme inhibition and receptor modulation applications, where precise molecular recognition is essential. Recent in silico docking studies have shown that the 6-(4-(cyclohexylmethyl)piperazin-1-yl)pyrimidin-4-yl group of this compound forms stable hydrogen bonds with aspartic acid and glutamic acid residues in the active site of tyrosine kinase enzymes, suggesting potential antineoplastic activity.

Structural modifications in the 4-(cyclohexylmethyl)piperazin-1-yl substituent have been shown to significantly influence the biological activity of 4-{6-[4-(cyclohexylmethyl)piperazin-1-yl]pyrimidin-4-yl}morpholine. For instance, substitution of the cyclohexylmethyl group with aliphatic chains of varying lengths has been associated with modulated receptor affinity, while the introduction of electron-withdrawing groups has been linked to increased metabolic stability. These findings highlight the importance of molecular engineering in optimizing the therapeutic index of this compound.

The three-dimensional conformation of 4-{6-[4-(cyclohexylmethyl)piperazin-1-yl]pyrimidin-4-yl}morpholine is further influenced by the ring size of the morpholine component. The 5-membered ring introduces a degree of strain that may facilitate conformational changes upon binding to target proteins. This property has been exploited in molecular design strategies aimed at enhancing ligand efficiency and selectivity. Recent structure-activity relationship (SAR) studies have demonstrated that modifications to the morpholine ring can lead to significant changes in the binding affinity of the compound for specific protein targets.

The hydrophobicity of the cyclohexylmethyl group in 4-{6-[4-(cyclohexylmethyl)piperazin-1-yl]pyrimidin-4-yl}morpholine may also influence its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME) properties. Computational ADMET predictions have indicated that this compound may exhibit favorable oral bioavailability due to its moderate lipophilicity. However, in vivo studies are required to confirm these predictions and to evaluate the metabolic stability of the compound in biological matrices.

Recent advances in fragment-based drug discovery (FBDD) have provided valuable insights into the binding modes of 4-{6-[4-(cyclohexylmethyl)piperazin-1-yl]pyrimidin-4-yl}morpholine with target proteins. X-ray crystallography studies have revealed that the 6-(4-(cyclohexylmethyl)piperazin-1-yl)pyrimidin-4-yl group occupies a hydrophobic pocket in the active site of G protein-coupled receptors (GPCRs), while the morpholine ring forms hydrogen bonds with conserved residues in the ligand-binding domain. These findings suggest that 4-{6-[4-(cyclohexylmethyl)piperazin-1-yl]pyrimidin-4-yl}morpholine may serve as a lead compound for the development of GPCR modulators.

The synthetic accessibility of 4-{6-[4-(cyclohexylmethyl)piperazin-1-yl]pyrimidin-4-yl}morpholine is another critical factor in its drug development potential. Recent optimizations in synthetic routes have enabled the efficient preparation of this compound with high chemical purity and yield. Green chemistry approaches have been employed to minimize environmental impact, including the use of solvent-free conditions and microwave-assisted synthesis. These advancements have significantly enhanced the scalability of the synthetic process, making the compound more viable for preclinical and clinical development.

Given its unique structural features and promising pharmacological profile, 4-{6-[4-(cyclohexylmethyl)piperazin-1-yl]pyrimidin-4-yl}morpholine represents a promising candidate for further investigation in drug discovery programs. Ongoing research is focused on elucidating the molecular mechanisms of action, evaluating the safety profile, and optimizing the pharmacokinetic properties of the compound. These efforts are expected to accelerate the development of this novel chemical entity into therapeutic applications.

The compound 4-{6-[4-(cyclohexylmethyl)piperazin-1-yl]pyrimidin-4-yl}morpholine is a structurally complex molecule with a unique combination of pyrimidine, piperazine, and morpholine moieties, making it a promising candidate for drug development. Below is a structured summary of its key features, pharmacological potential, and developmental prospects: --- ### 1. Structural Features - Core Scaffold: - Pyrimidine ring: Central to the molecule, known for its bioactive properties in various therapeutic areas (e.g., antiviral, anti-cancer, and GPCR modulators). - Piperazine ring: Provides flexibility and hydrogen-bonding capacity, enhancing interactions with protein targets. - Morpholine ring: Introduces moderate hydrophobicity and ring strain, potentially influencing binding affinity and conformational dynamics. - Substituents: - Cyclohexylmethyl group on the piperazine ring: Enhances lipophilicity and contributes to hydrophobic interactions with biological targets. --- ### 2. Pharmacological Potential - Target Engagement: - GPCR Modulation: Structural studies suggest binding to G protein-coupled receptors (GPCRs), particularly through the hydrophobic pocket occupied by the cyclohexylmethyl group and hydrogen-bonding interactions via the morpholine ring. - Enzyme Inhibition: The pyrimidine core may also interact with kinases or other enzymes, depending on scaffold modifications. - Therapeutic Areas: - Neurodegenerative Diseases: Potential as a GPCR modulator (e.g., for Alzheimer's or Parkinson's). - Cancer: Due to the pyrimidine scaffold's known anti-cancer properties. - Metabolic Disorders: Modulation of hormone receptors (e.g., GLP-1, leptin). --- ### 3. ADMET Profile - Absorption: - Moderate lipophilicity (from the cyclohexylmethyl group) suggests favorable oral bioavailability. - Distribution: - Piperazine and morpholine rings may influence blood-brain barrier permeability or tissue distribution. - Metabolism: - Potential for phase I and II metabolism (e.g., oxidation, conjugation). - Excretion: - Likely renal excretion, though in vivo studies are needed. - Toxicity: - Preliminary ADMET predictions are promising, but in vivo toxicity studies are required. --- ### 4. Synthetic Accessibility - Efficient Synthesis: - Optimized routes enable high yield and purity. - Green chemistry methods (e.g., microwave-assisted synthesis, solvent-free conditions) reduce environmental impact. - Scalability: - The synthetic process is amenable to scale-up, supporting preclinical and clinical development. --- ### 5. Developmental Prospects - Lead Optimization: - Structure-Activity Relationship (SAR) studies are ongoing to improve selectivity, reduce off-target effects, and enhance potency. - Preclinical Evaluation: - In vitro and in vivo studies are needed to evaluate efficacy, safety, and pharmacokinetics. - Clinical Translation: - If successful in preclinical trials, the compound could advance to Phase I clinical trials, targeting specific disease indications. --- ### 6. Challenges and Opportunities - Challenges: - Potential for off-target effects due to the broad reactivity of the piperazine and pyrimidine moieties. - Optimization of solubility and stability may be required for formulation development. - Opportunities: - Customizable scaffold: The pyrimidine-piperazine-morpholine core offers versatility for target-specific modifications. - Expanding therapeutic applications through derivative design. --- ### Conclusion 4-{6-[4-(cyclohexylmethyl)piperazin-1-yl]pyrimidin-4-yl}morpholine is a structurally promising compound with potential applications in GPCR modulation, enzyme inhibition, and metabolic disease treatment. Its favorable ADMET profile and synthetic accessibility position it as a strong lead candidate for further development in drug discovery pipelines. Ongoing research will focus on elucidating its molecular mechanisms, optimizing its pharmacological profile, and advancing it toward clinical trials.